Cas no 38585-75-0 (Ethanamine, 2-[(2-pyridinylmethyl)thio]-)

• Product Name: Ethanamine, 2-[(2-pyridinylmethyl)thio]-
• CAS No: 38585-75-0
• MF: C₈H₁₂N₂S
• MW: 168.259280204773
• CID: 1490558
• PubChem ID: 12889401
• Update Time: 2025-04-21

Ethanamine, 2-[(2-pyridinylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-[(2-pyridinylmethyl)thio]-
• 2-[(2-Pyridinylmethyl)thio]ethanamine
• HMFFIMXUXASOJI-UHFFFAOYSA-N
• 38585-75-0
• DTXSID501286701
• AKOS000183775
• SCHEMBL7296244
• SCHEMBL11183294
• 2-[(2-pyridyl)methylthio]-ethylamine
• 2-[(2-aminoethyl)thiomethyl]pyridine
• 2-[(2-pyridyl)methylthio]ethylamine
• 2-((2-aminoethyl)thiomethyl)pyridine

• Inchi： 1S/C8H12N2S/c9-4-6-11-7-8-3-1-2-5-10-8/h1-3,5H,4,6-7,9H2
• InChI Key： HMFFIMXUXASOJI-UHFFFAOYSA-N
• SMILES： S(CCN)CC1C=CC=CN=1

Computed Properties

• Exact Mass: 168.07226
• Monoisotopic Mass: 168.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 98.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• PSA: 38.91